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Abstract

This application note details a robust and sensitive method for the quantification of quizalofop-
p-ethyl and its primary metabolite, quizalofop-p-acid, in soil matrices using Liquid
Chromatography with tandem Mass Spectrometry (LC-MS/MS). The protocol provides two
effective extraction procedures: a traditional solvent extraction method and a streamlined
QUECHhERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) approach. This document is
intended for researchers, scientists, and professionals in the fields of environmental science
and pesticide residue analysis.

Introduction

Quizalofop-p-ethyl is a selective, post-emergence herbicide widely used for the control of
annual and perennial grass weeds in a variety of broadleaf crops. Due to its potential for
persistence in soil and subsequent environmental impact, a reliable and sensitive analytical
method for its quantification is crucial. LC-MS/MS offers excellent selectivity and sensitivity for
the detection of pesticide residues at trace levels. This note provides a comprehensive
protocol, including sample preparation, chromatographic conditions, and mass spectrometric
parameters, for the accurate determination of quizalofop residues in soil.

Experimental Protocols

Two primary extraction methods are presented: the BASF Analytical Method D1303/02 and a
modified QUEChERS protocol.
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Method 1: BASF Analytical Method D1303/02[1][2]

This method is a well-validated protocol for the extraction of quizalofop-p-ethyl and its
metabolites from soil.

1. Sample Preparation and Extraction: a. Weigh 5 g of a homogenized soil sample into a 50 mL
polypropylene centrifuge tube.[1][2] b. Add 20 mL of an extraction solvent mixture of acetonitrile
and 6% phosphoric acid in deionized water (80:20, v/v).[1][2] c. Shake the tube vigorously for a
specified period (e.g., 30 minutes) on a mechanical shaker. d. Centrifuge the sample at a
sufficient speed to achieve phase separation (e.g., 4000 rpm for 5 minutes). e. Carefully collect
the supernatant (the extract). f. Repeat the extraction process (steps b-d) on the remaining soil
pellet with a fresh aliquot of the extraction solvent. g. Combine the supernatants from both
extractions.

2. Extract Dilution for LC-MS/MS Analysis: a. For the analysis of quizalofop-p-ethyl and
quizalofop-p, dilute an aliquot (e.g., 8%) of the combined extract with an acetonitrile-water
mixture (90:10, v/v).[1][2] b. For the analysis of the more polar metabolite, 3-OH-quizalofop-
acid, dilute a separate aliquot (e.g., 40%) of the original extract with deionized water.[1][2] c.
Filter the diluted extracts through a 0.22 pum syringe filter into an autosampler vial for LC-
MS/MS analysis.

Method 2: QUEChERS (Quick, Easy, Cheap, Effective,
Rugged, and Safe) Protocol[3][4][5][6][7]

The QUEChERS method provides a simpler and faster extraction and cleanup process.

1. Sample Extraction: a. Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge
tube.[3][4] b. If the soil is dry, add 7 mL of water and allow it to hydrate for 30 minutes.[4] c. Add
10 mL of acetonitrile to the tube.[3][4] d. Add the QUEChERS extraction salts (e.g., 4 g MgSOa,
1 g NaCl, 1 g sodium citrate tribasic dihydrate, and 0.5 g sodium citrate dibasic sesquihydrate).
[3] e. Immediately shake the tube vigorously for 1 minute to prevent the agglomeration of salts.
f. Centrifuge the tube at = 5000 rpm for 5 minutes.[4]

2. Dispersive Solid-Phase Extraction (d-SPE) Clean-up: a. Transfer an aliquot of the
supernatant (acetonitrile layer) to a 2 mL or 15 mL d-SPE tube containing a cleanup sorbent
mixture (e.g., primary secondary amine (PSA) and C18). b. Vortex the d-SPE tube for 30
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seconds.[4] c. Centrifuge the tube at high speed for 2 minutes.[4] d. Collect the cleaned
supernatant and filter it through a 0.22 um syringe filter into an autosampler vial for LC-MS/MS
analysis.

LC-MS/MS Instrumental Analysis

Liquid Chromatography (LC) Conditions:

Column: A C18 reversed-phase column is commonly used, such as an Acquity UPLC BEH
C18 (1.7 pm, 2.1 x 100 mm).[1]

Mobile Phase: A gradient elution using water with 0.1% formic acid (A) and acetonitrile with
0.1% formic acid (B) is typical.[5]

Flow Rate: A flow rate of 0.2 mL/min is a common starting point.[5]

Injection Volume: 5 pL.[5][6]

Column Temperature: 40 °C.[5]
Mass Spectrometry (MS/MS) Conditions:

 lonization Mode: Electrospray lonization (ESI) in positive mode is used for quizalofop-p-
ethyl and quizalofop-p.[1][5]

e Multiple Reaction Monitoring (MRM): Specific precursor-to-product ion transitions are
monitored for quantification and confirmation.

Data Presentation

The following tables summarize the quantitative parameters for the LC-MS/MS analysis of
quizalofop-p-ethyl and its metabolites.

Table 1. Mass Spectrometric Parameters
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Product lon (m/z) - Product lon (m/z) -

Analyte Precursor lon (m/z) . .
Quantifier Qualifier
Quizalofop-p-ethyl 373.0 299.0 375.0 - 300.9
Quizalofop-p 345.0 299.0 345.0 - 100.0
3-OH-quizalofop-acid 359.0 166.0 -
Data sourced from EPA validation studies.[1]
Table 2: Method Validation Data
. . 3-OH-quizalofop-
Parameter Quizalofop-p-ethyl Quizalofop-p id
aci
Limit of Quantification
0.005 mg/kg 0.005 mg/kg 0.001 mg/kg
(LOQ)
Limit of Detection 0.001 mg/k 0.001 mg/k 0.0002 mg/k
. m : m : m
(LOD) g/kg g/kg g/kg
Linearity (r?) >0.99 >0.99 >0.99

Calibration Range

0.010 - 0.2 ng/mL

0.010 - 0.2 ng/mL 0.010 - 1.0 ng/mL

Recovery

70-120%

70-120% 70-120%

Data represents typical values from validated methods.[1][7]

Mandatory Visualization

The following diagrams illustrate the experimental workflows described in this application note.
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Caption: Workflow for BASF Analytical Method D1303/02.

QUECERS Extraction d-SPE Cleanup
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Caption: Workflow for the QUEChERS Protocol.

Conclusion

The LC-MS/MS methods described in this application note provide high sensitivity, selectivity,
and accuracy for the quantification of quizalofop-p-ethyl and its metabolites in soil. The choice
between the traditional solvent extraction and the QUEChERS protocol will depend on
laboratory workflow, sample throughput requirements, and specific analytical needs. Both
methods, when properly validated, are suitable for regulatory monitoring and environmental
assessment of quizalofop residues in soil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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